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Compound of Interest

Compound Name: Dimethoxythiophene

Cat. No.: B8504030

A Comprehensive Technical Guide to 3,4-
Dimethoxythiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,4-Dimethoxythiophene (DMOT), a
versatile heterocyclic compound with significant applications in organic electronics and as a key
intermediate in pharmaceutical synthesis. This document outlines its chemical properties,
detailed experimental protocols for its synthesis, and its current and potential applications.

Core Chemical Properties and Identifiers

3,4-Dimethoxythiophene, with the CAS number 51792-34-8, is a thiophene derivative
functionalized with two methoxy groups at the 3 and 4 positions.[1][2][3][4] These methoxy
groups enhance its solubility and stability, making it a valuable precursor in various chemical
reactions.[5]

Quantitative Chemical Data

The fundamental physicochemical properties of 3,4-Dimethoxythiophene are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 51792-34-8 [2][3]14]
Molecular Formula CeHs02S [11[2][3]
Molecular Weight 144.19 g/mol [11[3][6]
Appearance Colorl'ess to pale yellow liquid (A7)

or solid
Boiling Point 100-102 °C at 10-11 mmHg [1][8]
Melting Point -20 °C [11[7]
Density 1.209 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.5409

[o]i8]

Flash Point

106.7 °C (224.1 °F) - closed

cup

[1131e]

Solubility

Miscible with organic solvents;

slightly miscible with water.[7]
[8]

Spectroscopic and Other Identifiers
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Identifier Value Source(s)

IUPAC Name 3,4-dimethoxythiophene [1112]
DMOT, 3,4-dimethoxy

Synonyms ) [2][5]
thiophene
1S/C6H802S/c1-7-5-3-9-4-

InChl [1]
6(5)8-2/h3-4H,1-2H3
ZUDCKLVMBAXBIF-

InChl Key [1][2119]
UHFFFAOYSA-N

Canonical SMILES COclcscclOC [1][2][4]

MDL Number MFCD01096546 [1]12113]

PubChem CID 3613501 [2][6]

Experimental Protocols

Detailed methodologies for the synthesis of 3,4-Dimethoxythiophene are crucial for its

application in research and development. Below are summaries of established synthesis

protocols.

Synthesis from 3,4-Dibromothiophene

This method provides a robust route to 3,4-Dimethoxythiophene with a good yield.

Materials:

Methanol

Toluene

3,4-Dibromothiophene

Sodium methoxide

Cuprous bromide (catalyst)
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e Magnesium sulfate
e Argon (for inert atmosphere)
Procedure:

o Under an argon atmosphere, dissolve 21 g of sodium methoxide in 72 g of methanol in a 100
mL four-necked flask with stirring until complete dissolution.[10]

e Add 0.83 g of cuprous bromide to the solution.[10]

o Slowly add 15 g of 3,4-dibromothiophene dropwise. The solution will gradually turn from
colorless to black and transparent.[10]

 After the addition is complete, remove 50 g of methanol by distillation.[10]

e Heat the reaction mixture to 97 °C and reflux for 5 hours. Monitor the reaction progress by
gas chromatography until the starting materials are consumed.[10]

o After completion, add water to the mixture and filter.[10]

o Extract the crude product with toluene.[10]

o Wash the toluene layer with water and dry over magnesium sulfate.[10]

« Filter to remove the desiccant, and concentrate the toluene layer by rotary evaporation.[10]

 Purify the final product by vacuum distillation to yield 3,4-dimethoxythiophene. This
protocol has been reported to yield the product with a purity of 98.01% and a yield of 81.5%.
[10]

One-Step Synthesis via Ring Closure Reaction

3,4-Dimethoxythiophene can also be synthesized in a single step from readily available bulk
chemicals.[11]

General Description: This synthesis involves a ring closure reaction of 2,3-dimethoxy-1,3-
butadiene and sulfur dichloride in a hexane medium.[1][8] While specific experimental details
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from a single comprehensive source are limited in the provided search results, this method is
noted for its simplicity and scalability.[11]

Applications in Research and Drug Development

3,4-Dimethoxythiophene is a pivotal building block in several advanced applications:

e Organic Electronics: It is a key monomer for the synthesis of conductive polymers, most
notably poly(3,4-ethylenedioxythiophene) (PEDOT), after trans-esterification to 3,4-
ethylenedioxythiophene (EDOT).[1] These polymers are integral to the development of
organic light-emitting diodes (OLEDS), organic photovoltaic cells (OPVs), antistatic coatings,
and sensors.[5][12]

o Pharmaceutical Synthesis: The unique electronic and structural properties of the 3,4-
dimethoxythiophene core make it a valuable intermediate in the synthesis of complex
pharmaceutical compounds.[13] The thiophene ring is a privileged pharmacophore in
medicinal chemistry, and its derivatives are being explored for various therapeutic
applications.[13][14]

» Biochemical Research: DMOT is used in the synthesis of specialized molecules like N2S2-
N4 porphyrin dyads to study photoinduced energy transfer, which is fundamental in
understanding various biological and chemical processes.[1][8]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3,4-Dimethoxythiophene
from 3,4-Dibromothiophene.

Start:
3,4-Dibromothiophene,
Sodium Methoxide,
Methanol, CuBr

Reaction:
- Add reagents under Argon
- Reflux at 97°C for 5h

‘Workup: Purification:
- Add Water Step 3 - Dry with MgSO4 Step 4 Final Product:
- Filter - Concentrate 3,4-Dimethoxythiophene
- Extract with Toluene - Vacuum Distillation

Click to download full resolution via product page

Caption: Synthesis of 3,4-Dimethoxythiophene from 3,4-Dibromothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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